Cas no 51769-99-4 (Oxazole, 2-(4-nitrophenyl)-5-(1-pyrrolidinyl)-)

• Product name: Oxazole, 2-(4-nitrophenyl)-5-(1-pyrrolidinyl)-
• CAS No: 51769-99-4
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 1574105

Oxazole, 2-(4-nitrophenyl)-5-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-(4-nitrophenyl)-5-(1-pyrrolidinyl)-

• Inchi： 1S/C13H13N3O3/c17-16(18)11-5-3-10(4-6-11)13-14-9-12(19-13)15-7-1-2-8-15/h3-6,9H,1-2,7-8H2
• InChI Key： VUVJIKNKGIBPRC-UHFFFAOYSA-N
• SMILES： O1C(N2CCCC2)=CN=C1C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 259.09579

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 449.8±51.0 °C(Predicted)
• PSA: 72.41
• pka: 2.49±0.20(Predicted)